![molecular formula C20H16 B188826 Triphenylethylene CAS No. 58-72-0](/img/structure/B188826.png)
Triphenylethylene
Overview
Description
Triphenylethylene (TPE) is a simple aromatic hydrocarbon that possesses weak estrogenic activity . Its estrogenic effects were discovered in 1937 . TPE was derived from structural modification of the more potent estrogen diethylstilbestrol, which is a member of the stilbestrol group of nonsteroidal estrogens .
Synthesis Analysis
New aggregation-induced emission (AIE) compounds derived from this compound were synthesized . The derivatives were easily prepared by a three-step reaction, including the Suzuki and Wittig–Horner reactions .Molecular Structure Analysis
The chemical structure of a molecule includes the arrangement of atoms and the chemical bonds that hold the atoms together . The this compound molecule contains a total of 38 bonds. There are 22 non-H bonds, 19 multiple bonds, 3 rotatable bonds, 1 double bond, 18 aromatic bonds, and 3 six-membered rings .Chemical Reactions Analysis
New aggregation-induced emission (AIE) compounds derived from this compound were synthesized . The thermal, photophysical, electrochemical, and aggregation-induced emissive properties were investigated . All the compounds had strong blue light emission capability and good thermal stability .Physical And Chemical Properties Analysis
New aggregation-induced emission (AIE) compounds derived from this compound were synthesized . The thermal, photophysical, electrochemical, and aggregation-induced emissive properties were investigated . All the compounds had strong blue light emission capability and good thermal stability .Scientific Research Applications
Breast Cancer Treatment : Triphenylethylene-like compounds, including bisphenol, have been used in treating metastatic breast cancer. They show estrogenic properties in fully estrogenized breast cancer cells but do not induce apoptosis with short-term treatment in long-term estrogen-deprived breast cancer cells (Obiorah & Jordan, 2014).
Endocrine Activities : Certain substituted triphenylethylenes like clomiphene have been found to stimulate ovulation in women with certain types of ovulatory failure, showing complex endocrine activities (Harper & Walpole, 1966).
Ovulation Induction : A compound in the this compound series has shown effectiveness in inducing ovulation in cases of secondary amenorrhea, with successful ovulation in a significant number of cases and resulting pregnancies (Klopper & Hall, 1971).
Functional Polyimides : this compound has been used to create high-performance functional polyimides with special fluorescent and resistive switching characteristics. These polyimides exhibit unique properties like low dielectric constant and excellent mechanical properties (Liu et al., 2012).
Lipid Signal Transduction : Triphenylethylenes like Tamoxifen have therapeutic potential beyond breast cancer treatment, indicating the need for more intensive studies on their cell-specific actions (Cabot & Giuliano, 1996).
Poultry Growth and Egg-laying : Research has explored the influence of this compound on poultry growth and egg-laying capacity, observing weight increase in treated hens and turkeys but no significant impact on egg-laying (Schönberg & Ghoneim, 1946; 1941)(Schönberg & Ghoneim, 1941).
Electrochemical Reduction Study : The electrochemical reduction of this compound in DMSO was studied to understand its mechanistic aspects using mercury hemispherical microelectrodes, revealing insights into its reduction process (Suwatchara, Rees, & Compton, 2012).
Electron Transporting Aggregation-Induced Emission Luminogens : Triphenylethylenes with perylenediimide units have been developed for organic optoelectronics, demonstrating strong solid-stated near infrared emission and high electron mobility (Zhao et al., 2018).
Light Emitting Properties : New aggregation-induced emission enhancement derivatives from bis(this compound) with blue-light-emitting properties and high thermal stability were synthesized (Zhang et al., 2011).
Chemosensitizing Activity in Cancer Treatment : Toremifene, a this compound, showed chemosensitizing activity in multidrug-resistant human breast cell lines, independent of estrogen receptor status (DeGregorio, Ford, Benz, & Wiebe, 1989).
Mechanism of Action
Target of Action
Triphenylethylene (TPE) is a simple aromatic hydrocarbon that possesses weak estrogenic activity . It is the parent compound of a group of nonsteroidal estrogen receptor ligands . The primary targets of TPE are the estrogen receptors (ERs), which are members of the superfamily of nuclear receptors that bind to estrogen response elements (EREs) on their target genes to regulate gene expression and consequently control various cellular processes .
Mode of Action
TPE interacts with its targets, the estrogen receptors, by binding to them. The affinity of this compound for the rat estrogen receptor is about 0.002% relative to estradiol . This interaction results in changes in gene expression and cellular processes. In addition to their estrogenic activity, various TPE derivatives like tamoxifen and clomifene have been found to act as protein kinase C inhibitors .
Biochemical Pathways
The biochemical pathways affected by TPE are those regulated by the estrogen receptors. These pathways control various cellular processes. The exact downstream effects depend on the specific cell type and the presence of co-regulators. In addition to the estrogenic pathways, TPE derivatives can also affect other pathways, such as the protein kinase C pathway .
Pharmacokinetics
TPE is metabolized in the liver by cytochrome P450 enzymes, and it is eliminated primarily in the feces following enterohepatic circulation . The half-life of TPE is approximately 5 days .
Result of Action
The molecular and cellular effects of TPE’s action depend on the specific cell type and the presence of co-regulators. In general, TPE can regulate gene expression and control various cellular processes through its interaction with the estrogen receptors. It can also inhibit protein kinase C when it is present in certain derivatives .
Safety and Hazards
Future Directions
A series of triphenylethylene derivatives exhibited multi-photoresponsive properties, including photochromism, photodeformation, and room temperature phosphorescence (RTP), which are strongly related to molecular conformations and packing in the aggregated states . These properties can be subtly adjusted by substituents to the center double bond and/or peripheral phenyl moieties .
Biochemical Analysis
Biochemical Properties
Triphenylethylene specifically binds to the estrogen receptor α and β with affinity closely similar to that of toremifene and tamoxifen . It has a tissue-selective profile of estrogen agonistic and weak antagonistic effects .
Cellular Effects
This compound has been shown to have selective estrogenic effects on bone, cholesterol level, and reproductive tissues . It opposes ovariectomy-induced bone loss by maintaining the trabecular bone volume of the distal femur . It also prevents the ovariectomy-induced increase in serum cholesterol in a dose-dependent manner .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with estrogen receptors . It acts as an estrogen agonist in some tissues and as an antagonist in others .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed over a period of 4 weeks . It was found to maintain the trabecular bone volume of the distal femur and prevent the increase in serum cholesterol in ovariectomized rats .
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with different dosages . At a dose of 10 mg/kg, it had a slightly estrogenic effect . At doses of 0.1 or 1 mg/kg, no significant changes in uterine wet weight or morphology were observed .
Metabolic Pathways
It is known to interact with estrogen receptors, which play a crucial role in various metabolic processes .
Transport and Distribution
Given its interaction with estrogen receptors, it is likely to be distributed wherever these receptors are present .
Subcellular Localization
Given its interaction with estrogen receptors, it is likely to be localized wherever these receptors are present .
Properties
IUPAC Name |
1,2-diphenylethenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16/c1-4-10-17(11-5-1)16-20(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKYQPGPNVYRMHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3022320 | |
Record name | Triphenylethylene | |
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URL | https://comptox.epa.gov/dashboard/DTXSID3022320 | |
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Molecular Weight |
256.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | Triphenylethylene | |
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CAS No. |
58-72-0 | |
Record name | Triphenylethylene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58-72-0 | |
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Record name | Triphenylethylene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000058720 | |
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Record name | TRIPHENYLETHYLENE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17535 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzene, 1,1',1''-(1-ethenyl-2-ylidene)tris- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Triphenylethylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3022320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triphenylethylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.359 | |
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Record name | TRIPHENYLETHYLENE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S4ZLZ1K74B | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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